4-[3-(Methoxymethyl)phenoxy]butyric acid, methyl ester

• CAS No.: 73718-02-2
• Molecular Formula: C13H18O4
• Molecular Weight: 238.28 g/mol
• IUPAC Name: methyl 4-[3-(methoxymethyl)phenoxy]butanoate
• InChI: InChI=1S/C13H18O4/c1-15-10-11-5-3-6-12(9-11)17-8-4-7-13(14)16-2/h3,5-6,9H,4,7-8,10H2,1-2H3
• InChI Key: NVAUOCFZRZMFBF-UHFFFAOYSA-N
• Canonical SMILES: COCC1=CC(=CC=C1)OCCCC(=O)OC

Description

4-[3-(Methoxymethyl)phenoxy]butyric acid, methyl ester is a useful research compound. Its molecular formula is C13H18O4 and its molecular weight is 238.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-(3-formylphenoxy)butyric acid, ethyl ester (4.72 g) in methanol (25 ml) containing hydrogen chloride (0.35 g) was stirred for 12 hr. at room temperature, then cooled to 0°. Sodium cyanoborohydride (1.26 g) was added and after 30 min., iced water (200 ml) was added and the mixture extracted with ether (2×150 ml). Evaporation of the dried (MgSO4) ethereal extracts gave a pale yellow oil which was distilled (165°/0.8 mm) to give the title compound (3.8 g).